Cas no 198139-38-7 (1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-a]pyridin-1-ium)

• Product Name: 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-a]pyridin-1-ium
• CAS No: 198139-38-7
• MF: C₁₅H₁₇N₂O
• MW: 241.308283567429
• CID: 825155
• Update Time: 2025-05-20

1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-a]pyridin-1-ium Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-a]pyridin-1-ium
• 1-(4-METHOXYBENZYL)-2,3-DIHYDRO-IMIDAZO(1,2-A)PYRIDIN-1-IUM
• 1-[(4-methoxyphenyl)methyl]-2,3-dihydroimidazo[1,2-a]pyridin-4-ium
• AC1N4DB1
• AG-E-44789
• CTK4E2422
• SureCN5258747
• 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-α]pyridin-1-ium

• Inchi： 1S/C15H17N2O/c1-18-14-7-5-13(6-8-14)12-17-11-10-16-9-3-2-4-15(16)17/h2-9H,10-12H2,1H3/q+1
• InChI Key： JEFDYQRIBGMLPZ-UHFFFAOYSA-N
• SMILES： [N+]1(CCN2C=CC=CC=12)CC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 241.13400

Experimental Properties

• Melting Point: 197-200°C
• PSA: 17.17000
• LogP: 1.58250

Additional information on 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-a]pyridin-1-ium

1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-a]pyridin-1-ium: A Comprehensive Overview

1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-a]pyridin-1-ium is a structurally complex organic compound with the CAS registry number 198139-38-7. This compound belongs to the class of imidazopyridinium salts, which are known for their unique electronic properties and potential applications in various fields such as pharmacology, material science, and electrochemistry. The molecule features a fused imidazo[1,2-a]pyridine ring system with a 4-methoxybenzyl substituent, which introduces additional electronic and steric effects that influence its reactivity and functionality.

The synthesis of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-a]pyridin-1-ium typically involves multi-step organic reactions. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis process by employing catalytic asymmetric synthesis and microwave-assisted techniques. These methods not only improve yield but also enhance the purity of the final product, making it more suitable for high-end applications such as drug development and advanced materials research.

One of the most promising applications of this compound lies in its potential as a pharmacological agent. The imidazopyridinium core is known to exhibit bioactivity against various enzymes and receptors, making it a valuable scaffold for drug design. Recent studies have demonstrated that 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-a]pyridin-ium derivatives can modulate ion channels and exhibit anti-inflammatory properties. These findings have sparked interest in exploring its therapeutic potential in conditions such as chronic pain and neurodegenerative diseases.

In addition to its pharmacological applications, 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-a]pyridin-ium has shown promise in material science. Its aromatic structure and charge transport properties make it a candidate for use in organic electronics. Researchers have investigated its ability to act as an electron-deficient component in donor-acceptor systems, which are critical for applications such as organic photovoltaics (OPVs) and light-emitting diodes (OLEDs). Recent studies have highlighted its role in enhancing the efficiency of OPV devices by improving charge separation and transport.

The structural versatility of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-a]pyridin-ium also makes it an attractive candidate for supramolecular chemistry. Its ability to form self-assembled structures through π–π interactions and hydrogen bonding has been explored for applications in molecular recognition and sensing. For instance, researchers have developed sensors based on this compound that can selectively detect metal ions or organic analytes in complex matrices.

From an environmental standpoint, the stability and biodegradability of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-a]pyridin-ium are critical considerations for its large-scale application. Recent eco-toxicological studies have indicated that under controlled conditions, the compound exhibits low toxicity to aquatic organisms. However, further research is needed to assess its long-term impact on ecosystems when used in industrial or pharmaceutical settings.

In conclusion, 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-a]pyridin-ium is a multifaceted compound with significant potential across diverse scientific domains. Its unique structure enables it to serve as a versatile building block for drug discovery and advanced materials development. As research continues to uncover new properties and applications of this compound, it is poised to play an increasingly important role in both academic and industrial settings.